Cas no 42479-40-3 (2,3-Butanedione,2,3-di-2-methyl-2-phenylhydrazone)

• Product Name: 2,3-Butanedione,2,3-di-2-methyl-2-phenylhydrazone
• CAS No: 42479-40-3
• MF: C₁₈H₂₂N₄
• MW: 294.394083499908
• CID: 334062
• PubChem ID: 6916195
• Update Time: 2025-04-19

2,3-Butanedione,2,3-di-2-methyl-2-phenylhydrazone Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanedione,2,3-di-2-methyl-2-phenylhydrazone
• AC1OCDDO
• biacetyl bis(N-methyl-N-phenylhydrazone)
• Butan-2,3-dion-bis-(methyl-phenyl-hydrazon)
• butane-2,3-dione bis(methylhydrazone)
• butane-2,3-dione-bis-(methyl-phenyl-hydrazone)
• N,N'-Tetramethylglyoxalosazon
• NSC115098
• DTXSID30426017
• 42479-40-3
• NSC-115098

• Inchi： 1S/C18H22N4/c1-15(19-21(3)17-11-7-5-8-12-17)16(2)20-22(4)18-13-9-6-10-14-18/h5-14H,1-4H3/b19-15-,20-16+
• InChI Key： GAZUJKJJBRIPLV-VBGLAJCLSA-N
• SMILES： N(C)(C1C=CC=CC=1)/N=C(/C)\C(\C)=N\N(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 294.184447
• Monoisotopic Mass: 294.184447
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 31.2
• XLogP3: 4.2

Experimental Properties

• Density: 1
• Boiling Point: 405.8°Cat760mmHg
• Flash Point: 199.2°C
• Refractive Index: 1.553

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines